![molecular formula C15H15N3O2 B5542141 5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole](/img/structure/B5542141.png)
5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole, also known as DMPI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. This compound has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. This compound has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole for lab experiments is its high potency and selectivity, which allows for the precise modulation of various signaling pathways and enzymes. However, this compound is also associated with certain limitations, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole, including the development of more efficient synthesis methods, the identification of its exact mechanism of action, and the development of this compound-based drugs for the treatment of various diseases. Additionally, further studies are needed to determine the optimal dosage and toxicity levels of this compound in humans.
Synthesis Methods
5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole can be synthesized using a multi-step process that involves the reaction of 2,6-dimethoxypyridine-3-carbaldehyde with 1-methyl-1H-indazole-3-carboxylic acid in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
5-(2,6-dimethoxypyridin-3-yl)-1-methyl-1H-indazole has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and cancer research. In medicinal chemistry, this compound has been shown to possess potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases. In neuropharmacology, this compound has been found to exhibit significant neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for the development of anticancer drugs.
Properties
IUPAC Name |
5-(2,6-dimethoxypyridin-3-yl)-1-methylindazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-18-13-6-4-10(8-11(13)9-16-18)12-5-7-14(19-2)17-15(12)20-3/h4-9H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JECUWWFAMJYSTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)C3=C(N=C(C=C3)OC)OC)C=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.